5-(Chloromethyl)-4-methyloxazole hydrochloride

• IUPAC Name: 5-(chloromethyl)-4-methyl-1,3-oxazole;hydrochloride
• InChI: InChI=1S/C5H6ClNO.ClH/c1-4-5(2-6)8-3-7-4;/h3H,2H2,1H3;1H
• InChI Key: PSSIWYWDCIYIJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)CCl.Cl
• Molecular Formula: C5H7Cl2NO
• Molecular Weight: 168.02 g/mol
• CAS RN: 1279842-02-2

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter), odor, and other physical characteristics.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and chemical stability.

Scientific Research Applications

Corrosion Inhibition

One notable application of 5-(Chloromethyl)-4-methyloxazole hydrochloride and its derivatives is in the field of corrosion inhibition. Studies have shown that certain derivatives, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, exhibit significant inhibitory effects on the corrosion of mild steel in hydrochloric acid medium. This compound, referred to as 4-MAT in the study, demonstrated an inhibition efficiency of up to 98% at a concentration of 3×10^−4 M. The research suggests that the adsorption of 4-MAT on the steel surface, in 1 M HCl solution, adheres to Langmuir’s isotherm, indicating a strong and efficient bonding to the metal surface to prevent corrosion. The study employed various techniques such as weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy (EIS) to confirm the inhibition performance, with results from these different methods showing good agreement. This application highlights the potential of 5-(Chloromethyl)-4-methyloxazole hydrochloride derivatives in protecting metals against acidic corrosion, which is crucial in extending the life and durability of metal structures in industrial settings (Bentiss et al., 2009).

Synthesis of Pharmaceuticals

Another application of 5-(Chloromethyl)-4-methyloxazole hydrochloride is in the synthesis of pharmaceutical compounds. For instance, it is used in the production of heminevrin, a drug with hypnotic, tranquilizer, and anticonvulsant properties. The synthesis involves the chlorination of 5-(2-hydroxyethyl)-4-methylthiazole, a precursor, using phosphorus pentachloride, a more readily available reagent compared to thionyl chloride traditionally used for such chlorination processes. This method offers a new pathway for generating chloroethyl compounds, which are key intermediates in the synthesis of various pharmaceutical agents, showcasing the versatility and utility of 5-(Chloromethyl)-4-methyloxazole hydrochloride in medicinal chemistry (Antonov et al., 1999).

Mechanism of Action

If the compound is a drug or biologically active molecule, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often used as a source of this information.

Future Directions

This involves discussing potential future research directions or applications for the compound.